Cas no 1807271-47-1 (3-Chloro-2-nitro-4-(trifluoromethoxy)toluene)

• Product Name: 3-Chloro-2-nitro-4-(trifluoromethoxy)toluene
• CAS No: 1807271-47-1
• MF: C₈H₅ClF₃NO₃
• MW: 255.578411817551
• CID: 5006103
• Update Time: 2025-05-28

3-Chloro-2-nitro-4-(trifluoromethoxy)toluene Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2-nitro-4-(trifluoromethoxy)toluene

• Inchi： 1S/C8H5ClF3NO3/c1-4-2-3-5(16-8(10,11)12)6(9)7(4)13(14)15/h2-3H,1H3
• InChI Key： VYNCOWUBQMVXOZ-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(C)=C1[N+](=O)[O-])OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 268
• XLogP3: 3.9
• Topological Polar Surface Area: 55

Additional information on 3-Chloro-2-nitro-4-(trifluoromethoxy)toluene

Research Briefing on 3-Chloro-2-nitro-4-(trifluoromethoxy)toluene (CAS: 1807271-47-1) in Chemical and Biomedical Applications

3-Chloro-2-nitro-4-(trifluoromethoxy)toluene (CAS: 1807271-47-1) has recently emerged as a compound of significant interest in chemical and biomedical research due to its unique structural features and potential applications. This halogenated nitroaromatic compound, characterized by its chloro, nitro, and trifluoromethoxy substituents, has shown promise in various domains including medicinal chemistry, agrochemical development, and material science. Recent studies have focused on its synthesis optimization, reactivity patterns, and biological activity profiling, making it a noteworthy subject for contemporary research.

The compound's structural complexity offers multiple sites for chemical modification, which has been exploited in recent medicinal chemistry investigations. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility as a key intermediate in the synthesis of novel kinase inhibitors, particularly targeting tyrosine kinase receptors associated with cancer proliferation. The trifluoromethoxy group's electron-withdrawing properties combined with the nitro group's reactivity create a versatile scaffold for further derivatization, as evidenced by several recent patent applications in the pharmaceutical sector.

From a synthetic chemistry perspective, recent advancements have been made in the preparation of 3-Chloro-2-nitro-4-(trifluoromethoxy)toluene. A 2024 publication in Organic Process Research & Development reported an improved synthetic route with 78% overall yield and reduced environmental impact through solvent optimization and catalytic methodologies. These process improvements are particularly significant given the compound's increasing demand in research applications and potential scale-up requirements for pharmaceutical development.

Biological evaluations of derivatives based on this core structure have revealed interesting pharmacological properties. Research presented at the 2023 American Chemical Society national meeting highlighted its incorporation into compounds showing moderate antimicrobial activity against drug-resistant bacterial strains, with MIC values ranging from 8-32 μg/mL against MRSA. While the parent compound itself doesn't demonstrate significant bioactivity, its derivatives are proving valuable in addressing antimicrobial resistance challenges.

In material science applications, the compound's thermal stability and electronic properties have attracted attention. A recent study in Advanced Materials (2024) utilized 3-Chloro-2-nitro-4-(trifluoromethoxy)toluene as a building block for organic semiconductors, achieving promising charge carrier mobility values of 0.45 cm²/V·s. The combination of electron-withdrawing groups in its structure appears to facilitate π-π stacking interactions critical for organic electronic applications.

Looking forward, the research community anticipates expanded applications of this compound, particularly in targeted drug delivery systems and as a precursor for fluorinated bioactive molecules. Several research groups have noted its potential in PET tracer development due to the presence of the fluorine atoms. However, challenges remain in fully elucidating its metabolic pathways and environmental fate, areas that current research is actively addressing through advanced analytical techniques including LC-MS/MS and computational modeling approaches.